Cas no 412949-76-9 (ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE)

ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE structure
412949-76-9 structure
Product Name:ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE
CAS No:412949-76-9
MF:C12H16O3
MW:208.253643989563
MDL:MFCD11045339
CID:1095659
PubChem ID:82552484
Update Time:2025-04-20

ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE
    • 4-Methoxy-2,6-dimethyl-benzoic acid ethyl ester
    • ethyl4-methoxy-2,6-dimethylbenzoate
    • 412949-76-9
    • MDL： MFCD11045339
    • Inchi： 1S/C12H16O3/c1-5-15-12(13)11-8(2)6-10(14-4)7-9(11)3/h6-7H,5H2,1-4H3
    • InChI Key： STLHRQGZDSZGHV-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C(C)=CC(=CC=1C)OC)=O

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.5Ų

ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE Pricemore >>

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ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:412949-76-9)ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE
Order Number:A1159446
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:54
Price ($):434.0
Email:sales@amadischem.com

ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE Related Literature

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Amadis Chemical Company Limited
(CAS:412949-76-9)ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE
A1159446
Purity:99%
Quantity:1g
Price ($):434.0
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